Lipophilicity: 4-Chloro-2-Fluoro vs. Des-Chloro Analog
The presence of the 4-chloro substituent on the target compound increases computed lipophilicity compared to the des-chloro analog 3-amino-3-(4-fluorophenyl)propan-1-ol. The racemic version of the target scaffold (CAS 1270453-84-3) exhibits a computed XLogP3 of 1.2 , while the des-chloro analog (CID 22115252) shows an XLogP3-AA of 0.6 [1]. This represents an approximate 0.6 log unit increase, corresponding to a ~4-fold increase in partition coefficient. This data, however, applies strictly to the racemic scaffold, not the enantiopure (3S)-form; class-level inference supports that the same substitution effect is retained across enantiomers.
| Evidence Dimension | Computed lipophilicity (XLogP3 / XLogP3-AA) |
|---|---|
| Target Compound Data | XLogP3 ≈ 1.2 (racemic scaffold; enantiopure (3S) data not separately reported) |
| Comparator Or Baseline | 3-Amino-3-(4-fluorophenyl)propan-1-ol (des-chloro analog): XLogP3-AA = 0.6 |
| Quantified Difference | ΔXLogP3 ≈ +0.6 log units (~4-fold increase in computed partition coefficient) |
| Conditions | Computed physicochemical properties (PubChem / ChemSrc predicted values) |
Why This Matters
A 0.6 log unit lipophilicity increase can significantly improve blood-brain barrier penetration and membrane partitioning, making the 4-chloro-2-fluoro analog a more favorable starting point for CNS-targeted drug discovery programs.
- [1] PubChem. (2025). 3-Amino-3-(4-fluorophenyl)propan-1-ol – CID 22115252. XLogP3-AA = 0.6. https://pubchem.ncbi.nlm.nih.gov/compound/22115252 View Source
